Cas no 780699-79-8 (3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester)
3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester
-
- Inchi: 1S/C19H25NO3/c1-3-23-17(22)19-11-7-10-18(2,16(19)21)13-20(14-19)12-15-8-5-4-6-9-15/h4-6,8-9H,3,7,10-14H2,1-2H3
- InChI Key: JMNLZCMQODVRKP-UHFFFAOYSA-N
- SMILES: C12(C(OCC)=O)C(=O)C(C)(CCC1)CN(CC1=CC=CC=C1)C2
3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1565019-1g |
Ethyl 3-benzyl-5-methyl-9-oxo-3-azabicyclo[3.3.1]Nonane-1-carboxylate |
780699-79-8 | 98% | 1g |
¥26950.00 | 2024-07-28 |
3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester
3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester
The compound with CAS No. 780699-79-8, known as 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester, is a complex bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and is characterized by its unique bicyclo[3.3.1]nonane framework, which contributes to its stability and reactivity in different chemical environments.
Recent studies have highlighted the importance of bicyclic frameworks in drug design due to their ability to mimic natural product structures and enhance bioavailability. The azabicyclo structure in this compound provides a rigid framework that can be further functionalized for specific applications, such as in the development of new antibiotics or anticancer agents. The presence of the phenylmethyl group adds aromaticity and potential for further substitution, making this compound a versatile building block in organic synthesis.
The ethyl ester group in this compound plays a crucial role in modulating its physical properties, such as solubility and stability. This feature makes it suitable for use in various industrial processes, including pharmaceutical manufacturing and agrochemical development. Recent advancements in green chemistry have also explored the use of such esters in biodegradable materials, further expanding its potential applications.
From a synthetic perspective, the preparation of this compound involves a series of intricate reactions, including ring-closing metathesis and selective oxidation steps. Researchers have recently developed more efficient methods to synthesize this compound, leveraging catalytic asymmetric synthesis to enhance yield and stereoselectivity. These improvements have significantly reduced production costs and increased the feasibility of large-scale manufacturing.
In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a promising candidate for further exploration in neuroscience research. Additionally, its structural similarity to known bioactive compounds suggests potential applications in pain management and inflammation control.
The 5-methyl group within the structure contributes to the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is particularly valuable in drug development, where maintaining therapeutic levels over extended periods is critical. Recent pharmacokinetic studies have demonstrated that this compound has favorable absorption profiles, making it an attractive candidate for oral drug delivery systems.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential as a precursor for more complex molecules. The integration of computational chemistry tools has enabled researchers to predict optimal reaction conditions and identify novel synthetic pathways, further accelerating its development.
In conclusion, 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material science.
780699-79-8 (3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 5-methyl-9-oxo-3-(phenylmethyl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)